Cas no 102540-71-6 (Octanoic acid, 2,4-dioxo-, ethyl ester)

• Product Name: Octanoic acid, 2,4-dioxo-, ethyl ester
• CAS No: 102540-71-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 1133557
• PubChem ID: 10998024
• Update Time: 2025-04-20

Octanoic acid, 2,4-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,4-dioxo-, ethyl ester
• Ethyl 2,4-dioxooctanoate
• 2,4-Dioxo-octanoic acid ethyl ester
• DA-16207
• XVWFJKVWKCCZME-UHFFFAOYSA-N
• MFCD08700412
• Ethyl 2,4-dioxooctanate
• 102540-71-6
• SY355585
• SCHEMBL1577640
• AKOS004115490
• DTXSID60451271
• Ethyl2,4-dioxooctanoate

• Inchi： 1S/C10H16O4/c1-3-5-6-8(11)7-9(12)10(13)14-4-2/h3-7H2,1-2H3
• InChI Key： XVWFJKVWKCCZME-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OCC)=O)CCCC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44